Cas no 59024-15-6 (boronic acid, B-phenyl-, bis(2-methylpropyl) ester)
59024-15-6 structure
Product Name:boronic acid, B-phenyl-, bis(2-methylpropyl) ester
CAS No:59024-15-6
MF:C14H23BO2
MW:234.142224550247
CID:1615459
PubChem ID:14922664
Update Time:2025-04-21
boronic acid, B-phenyl-, bis(2-methylpropyl) ester Chemical and Physical Properties
Names and Identifiers
-
- boronic acid, B-phenyl-, bis(2-methylpropyl) ester
- Diisobutyl phenylboronate
- LogP
- bis(2-methylpropoxy)-phenylborane
- SCHEMBL3848571
- diisobutyl benzeneboronate
- Bis(2-methylpropyl) phenylboronate
- DTXSID50565472
- 59024-15-6
-
- Inchi: 1S/C14H23BO2/c1-12(2)10-16-15(17-11-13(3)4)14-8-6-5-7-9-14/h5-9,12-13H,10-11H2,1-4H3
- InChI Key: UPLVMRRRACFUAW-UHFFFAOYSA-N
- SMILES: O(B(C1C=CC=CC=1)OCC(C)C)CC(C)C
Computed Properties
- Exact Mass: 233.18279
- Monoisotopic Mass: 234.1791101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
boronic acid, B-phenyl-, bis(2-methylpropyl) ester Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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